Cas no 2167900-98-1 (tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate
• CAS No: 2167900-98-1
• MF: C₁₀H₁₇ClFNO₄S
• MW: 301.762684583664
• CID: 5993016
• PubChem ID: 165565112
• Update Time: 2025-10-29

tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-3-fluoropyrrolidine-1-carboxylate
• EN300-1577725
• 2167900-98-1

• Inchi： 1S/C10H17ClFNO4S/c1-9(2,3)17-8(14)13-5-4-10(12,6-13)7-18(11,15)16/h4-7H2,1-3H3
• InChI Key： RJQODVQWPUBMQW-UHFFFAOYSA-N
• SMILES： ClS(CC1(CN(C(=O)OC(C)(C)C)CC1)F)(=O)=O

Computed Properties

• Exact Mass: 301.0550851g/mol
• Monoisotopic Mass: 301.0550851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-(Chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate (CAS: 2167900-98-1)

In recent years, the compound tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate (CAS: 2167900-98-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrrolidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and oncology. The unique structural features of this compound, including the fluorinated pyrrolidine core and the chlorosulfonylmethyl moiety, make it a valuable building block for medicinal chemistry applications.

Recent studies have highlighted the role of tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate in the synthesis of protease inhibitors and kinase modulators. For instance, researchers have utilized this compound as a key intermediate in the development of selective inhibitors for SARS-CoV-2 main protease (Mpro), demonstrating its potential in antiviral drug discovery. The chlorosulfonylmethyl group facilitates efficient derivatization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its applications in drug discovery, this compound has been employed in the design of positron emission tomography (PET) radiotracers. The fluorine atom at the 3-position of the pyrrolidine ring allows for the incorporation of fluorine-18, a radioactive isotope widely used in PET imaging. Recent preclinical studies have explored the use of derivatives of this compound as radioligands for imaging neuroreceptors, providing insights into neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate have also been optimized in recent publications. A notable advancement includes the use of continuous flow chemistry to improve the yield and purity of the compound, addressing challenges associated with traditional batch synthesis. These methodological improvements have significant implications for scalable production, ensuring a reliable supply for both academic and industrial research.

Despite its promising applications, the stability and reactivity of tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate under physiological conditions remain areas of active investigation. Recent pharmacokinetic studies have focused on understanding the metabolic fate of this compound and its derivatives, with particular emphasis on the potential formation of reactive intermediates. Such studies are critical for optimizing the safety and efficacy profiles of drug candidates derived from this scaffold.

In conclusion, tert-butyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate (CAS: 2167900-98-1) represents a valuable tool in modern medicinal chemistry. Its applications span from antiviral drug development to neuroimaging, underscoring its versatility. Ongoing research aims to further explore its potential, leveraging advances in synthetic methodologies and computational modeling to unlock new therapeutic opportunities. As the field progresses, this compound is expected to play an increasingly prominent role in addressing unmet medical needs.